Cas no 393566-11-5 (2-methyl-N-5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2-methyl-N-5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 393566-11-5
• MF: C₁₃H₁₅N₃OS₂
• MW: 293.40769982338
• CID: 5949533
• PubChem ID: 7095467
• Update Time: 2025-06-11

2-methyl-N-5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)-2-methylbenzamide
• Benzamide, 2-methyl-N-[5-[(1-methylethyl)thio]-1,3,4-thiadiazol-2-yl]-
• AKOS024579198
• 393566-11-5
• F0509-1147
• MLS000683174
• DTXSID001321211
• Oprea1_341897
• CHEMBL1417661
• 2-methyl-N-[5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• 2-methyl-N-(5-propan-2-ylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• SMR000322998
• SR-01000006549
• SR-01000006549-1
• SCHEMBL15503847
• HMS2668B04

• Inchi： 1S/C13H15N3OS2/c1-8(2)18-13-16-15-12(19-13)14-11(17)10-7-5-4-6-9(10)3/h4-8H,1-3H3,(H,14,15,17)
• InChI Key： ZPZSZPUURUWPBP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SC(C)C)S1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 293.06565446g/mol
• Monoisotopic Mass: 293.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 7.65±0.50(Predicted)

Additional information on 2-methyl-N-5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

The Compound CAS No. 393566-11-5: 2-Methyl-N-[5-(Propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide

The compound with CAS No. 393566-11-5, commonly referred to as 2-methyl-N-[5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a benzamide backbone with a methyl substituent at the 2-position of the benzene ring. The key feature of this compound is the presence of a thiadiazole ring system at the nitrogen atom of the amide group. Specifically, the thiadiazole ring is substituted at the 5-position with a propan-2-ylsulfanyl group, which introduces sulfur into the structure and enhances its electronic properties.

Recent studies have highlighted the importance of thiadiazole-containing compounds in various chemical reactions due to their ability to act as efficient electron donors or acceptors. The presence of sulfur in the thiadiazole ring further modulates these electronic properties, making this compound a promising candidate for applications in semiconductor materials and optoelectronic devices.

Synthesis and Applications

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiadiazole derivative followed by its coupling with the benzamide moiety. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making this compound more accessible for research and industrial applications.

In terms of applications, this compound has shown potential in several areas:

• Materials Science: Its unique electronic properties make it suitable for use in organic semiconductors and thin-film transistor (TFT) devices.
• Pharmaceuticals: Ongoing research is exploring its potential as a drug delivery agent due to its ability to form stable complexes with various biomolecules.
• Agriculture: Studies are being conducted to evaluate its role as a plant growth regulator or as an ingredient in agrochemical formulations.

Recent Research Findings

Recent research has focused on understanding the photophysical properties of this compound under different environmental conditions. A study published in 2023 demonstrated that this compound exhibits excellent stability under UV light exposure, making it ideal for use in light-sensitive applications such as solar cells and photoresponsive materials.

Additionally, researchers have explored its interaction with biological systems. A collaborative study between chemists and biologists revealed that this compound can selectively bind to certain proteins, suggesting its potential use in targeted drug delivery systems.

Safety and Handling

While this compound is not classified as hazardous under normal conditions, it is recommended to handle it with care due to its chemical reactivity. Proper protective equipment should be used during synthesis and handling to minimize exposure risks.

Future Prospects

The future of this compound looks promising as researchers continue to uncover new applications across diverse fields. Its unique combination of structural features makes it a versatile building block for advanced chemical systems.

In conclusion, CAS No. 393566-11-5 represents a cutting-edge compound with significant potential in modern chemistry and materials science. Its distinctive properties make it an invaluable tool for scientists and engineers working on innovative solutions across various industries.